N1-((1-((4-fluorophenyl)carbamoyl)piperidin-4-yl)methyl)-N2-(1-phenylethyl)oxalamide
Overview
Description
N1-((1-((4-fluorophenyl)carbamoyl)piperidin-4-yl)methyl)-N2-(1-phenylethyl)oxalamide is a useful research compound. Its molecular formula is C23H27FN4O3 and its molecular weight is 426.492. The purity is usually 95%.
BenchChem offers high-quality N1-((1-((4-fluorophenyl)carbamoyl)piperidin-4-yl)methyl)-N2-(1-phenylethyl)oxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-((1-((4-fluorophenyl)carbamoyl)piperidin-4-yl)methyl)-N2-(1-phenylethyl)oxalamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Analgesic Research
This compound is structurally related to fentanyl, a potent synthetic opioid analgesic. It has been studied for its potential use in pain management. The modification of the fentanyl structure, as seen in this compound, is part of ongoing research to develop new analgesics that could offer pain relief with reduced risk of abuse and side effects .
Opioid Receptor Binding Studies
The compound’s similarity to fentanyl also makes it a candidate for studying opioid receptor binding. Research in this area can lead to a better understanding of opioid receptor function and the development of drugs that target specific opioid receptors with fewer adverse effects .
Anti-Fibrosis Activity
Some derivatives of this compound have shown promise in anti-fibrosis activity. They could potentially be used to inhibit the expression of collagen and other fibrotic markers, which is beneficial in treating conditions like liver fibrosis .
Medicinal Chemistry
As a part of medicinal chemistry, the compound is used in the synthesis of libraries of novel heterocyclic compounds. These libraries are screened for a wide range of pharmacological activities, leading to the discovery of new drugs .
Drug Abuse and Toxicology
The compound’s structural similarity to controlled substances like fentanyl means it can be used in research related to drug abuse and toxicology. Studies can focus on its potential for abuse, toxicity levels, and its impact on public health .
Safety and Hazards
Mechanism of Action
Target of Action
It is suggested that it might have a similar target to other fentanyl analogs, which primarily interact with the μ-opioid receptor .
Mode of Action
Based on its structural similarity to other fentanyl analogs, it can be hypothesized that it binds to the μ-opioid receptor, leading to a series of downstream effects .
Biochemical Pathways
The metabolism of new fentanyl analogs, such as this compound, can generally involve reactions like hydrolysis, hydroxylation (and further oxidation steps), N - and O -dealkylation, and O -methylation . Furthermore, phase II metabolic reactions can be expected, comprising glucuronide or sulfate conjugate formation .
Pharmacokinetics
Based on its structural similarity to other fentanyl analogs, it can be hypothesized that it has similar pharmacokinetic properties .
Result of Action
It is suggested that it might have similar effects to other fentanyl analogs, which are known to produce potent analgesic effects .
Action Environment
It can be hypothesized that factors such as ph, temperature, and the presence of other substances could potentially influence its action .
properties
IUPAC Name |
N-[[1-[(4-fluorophenyl)carbamoyl]piperidin-4-yl]methyl]-N'-(1-phenylethyl)oxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27FN4O3/c1-16(18-5-3-2-4-6-18)26-22(30)21(29)25-15-17-11-13-28(14-12-17)23(31)27-20-9-7-19(24)8-10-20/h2-10,16-17H,11-15H2,1H3,(H,25,29)(H,26,30)(H,27,31) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HYAOZIUHSKXMBR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)NC(=O)C(=O)NCC2CCN(CC2)C(=O)NC3=CC=C(C=C3)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27FN4O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N1-((1-((4-fluorophenyl)carbamoyl)piperidin-4-yl)methyl)-N2-(1-phenylethyl)oxalamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-Propan-2-yl-5-[[3-(pyridin-4-yloxymethyl)piperidin-1-yl]methyl]-1,2,4-oxadiazole](/img/structure/B2359436.png)
![N-[2-(1H-indol-3-yl)ethyl]-1-[6-(2-methoxyphenyl)pyridazin-3-yl]piperidine-3-carboxamide](/img/structure/B2359443.png)
![3-(4-Chlorophenyl)-5-(trifluoromethyl)-[1,2,4]triazolo[4,3-c]quinazoline](/img/structure/B2359445.png)
![2-[[4-(6-Tert-butylpyridazin-3-yl)piperazin-1-yl]methyl]-5-(oxan-4-yl)-1,3,4-oxadiazole](/img/structure/B2359446.png)
![N-(2-(tert-butyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-1-(4-chlorophenyl)-5-oxopyrrolidine-3-carboxamide](/img/structure/B2359448.png)
![1-Methylsulfonyl-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]piperidine-4-carboxamide](/img/structure/B2359449.png)
![N-(2-(3-oxo-3,5,6,7-tetrahydro-2H-cyclopenta[c]pyridazin-2-yl)ethyl)thiophene-3-carboxamide](/img/structure/B2359450.png)
![N-(1-cyanopropyl)-3-[(pyrrolidin-1-yl)methyl]benzamide](/img/structure/B2359452.png)
![4-methoxy-5-[(4-phenoxyanilino)methylene]-2(5H)-furanone](/img/structure/B2359456.png)
![N-[(4-Hydroxy-1-propan-2-ylpiperidin-4-yl)methyl]prop-2-enamide](/img/structure/B2359458.png)